Cas no 944086-12-8 (7-Isopropoxy-1H-indole)

• Product Name: 7-Isopropoxy-1H-indole
• CAS No: 944086-12-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4820997
• Update Time: 2025-06-09

7-Isopropoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Isopropoxy-1H-indole
• 1H-Indole, 7-(1-methylethoxy)-
• 7-propan-2-yloxy-1H-indole
• 1h-indole,7-(1-methylethoxy)-

• Inchi： 1S/C11H13NO/c1-8(2)13-10-5-3-4-9-6-7-12-11(9)10/h3-8,12H,1-2H3
• InChI Key： IPCZBFINAQCRKS-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=C2C=CNC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.6
• Topological Polar Surface Area: 25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Isopropoxy-1H-indole

Professional Introduction to Compound with CAS No. 944086-12-8 and Product Name: 7-Isopropoxy-1H-indole

7-Isopropoxy-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 944086-12-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring an indole core substituted with an isopropoxy group at the 7-position, has garnered considerable attention due to its versatile structural framework and potential biological activities. The indole scaffold is a privileged structure in drug discovery, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The introduction of the isopropoxy moiety at the 7-position introduces unique electronic and steric properties, making this compound a valuable scaffold for further derivatization and exploration.

The isopropoxy group enhances the lipophilicity of the indole core, which is often a critical factor in determining oral bioavailability and membrane permeability. This modification can also influence the compound's interaction with biological targets, potentially modulating binding affinities and selectivity. In recent years, there has been a surge in interest regarding indole derivatives as they exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The structural diversity of indole derivatives allows for the fine-tuning of their pharmacological profiles, making them attractive candidates for drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in indole derivatives affect their biological behavior. Studies have demonstrated that the isopropoxy-substituted indoles can exhibit enhanced binding to specific protein targets compared to their unsubstituted counterparts. This has been particularly observed in the context of enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegeneration. For instance, computational studies have highlighted that 7-isopropoxy-1H-indole may interact with enzymes like kinases and transcription factors, potentially inhibiting their activity and thereby modulating disease pathways.

In vitro investigations have shown promising results regarding the biological activity of 7-isopropoxy-1H-indole. Preliminary assays have indicated that this compound possesses inhibitory properties against certain kinases, which are key players in cancer cell proliferation and survival. The isopropoxy group appears to play a crucial role in stabilizing the binding interactions by introducing steric hindrance that optimizes the orientation of the indole core within the active site of the target enzyme. Additionally, spectroscopic studies have revealed that 7-isopropoxy-1H-indole can modulate protein-protein interactions, suggesting its potential as an allosteric modulator.

The synthesis of 7-isopropoxy-1H-indole involves well-established organic transformations, including nucleophilic substitution reactions on pre-functionalized indole derivatives. The introduction of the isopropoxy group typically proceeds via reaction with isopropyl halides or related electrophiles under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for further biological evaluation. Green chemistry principles have also been integrated into these synthetic routes to minimize waste and improve sustainability.

The pharmacokinetic properties of 7-isopropoxy-1H-indole are another area of active investigation. In preclinical studies, this compound has demonstrated favorable pharmacokinetic profiles in animal models, including reasonable oral bioavailability and moderate metabolic stability. These findings are encouraging for its potential translation into clinical applications. However, further studies are needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the metabolic fate of 7-isopropoxy-1H-indole, providing insights into its potential side effects and safety profile.

The therapeutic potential of 7-isopropoxy-1H-indole extends beyond oncology. Emerging evidence suggests that this compound may also have applications in treating neurological disorders characterized by inflammation or oxidative stress. The indole core is known to interact with various neurotransmitter systems, making it a promising candidate for modulating neuronal function. Additionally, its ability to cross the blood-brain barrier has been observed in some models, raising hopes for its use in central nervous system (CNS) therapies.

Collaborative efforts between academic researchers and pharmaceutical companies are driving innovation in the field of indole derivatives. Large-scale screening campaigns have identified novel analogs of 7-isopropoxy-1H-indole with enhanced biological activity or improved pharmacokinetic properties. These efforts are complemented by high-throughput computational screening methods that rapidly assess thousands of compounds for their potential therapeutic relevance.

The regulatory landscape for new drug candidates like 7-isopropoxy-1H-indole is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug for clinical use. Researchers must navigate these requirements carefully to ensure that their compounds progress through clinical trials successfully.

In conclusion,7-Isopropoxy-1H-indole (CAS No: 944086-12-8) represents a compelling example of how structural modifications can enhance the biological activity of indole derivatives. Its unique combination of lipophilicity and functional group compatibility makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases.